Cas no 898774-11-3 ((2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898774-11-3
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• MDL: MFCD03842520
• CID: 1947270
• PubChem ID: 24725237
• Update Time: 2025-10-23

(2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-2'-PYRROLIDINOMETHYL BENZOPHENONE
• (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• (2-Methoxyphenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• DTXSID00643633
• 2-methoxy-2'-pyrrolidinomethylbenzophenone
• 898774-11-3
• AKOS016020756
• MFCD03842520

• MDL： MFCD03842520
• Inchi： 1S/C19H21NO2/c1-22-18-11-5-4-10-17(18)19(21)16-9-3-2-8-15(16)14-20-12-6-7-13-20/h2-5,8-11H,6-7,12-14H2,1H3
• InChI Key： UPEUBFRAALBIIO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1OC)C1=CC=CC=C1CN1CCCC1

Computed Properties

• Exact Mass: 295.157228913Da
• Monoisotopic Mass: 295.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone

Comprehensive Overview of (2-Methoxyphenyl)-[2-(Pyrrolidin-1-ylmethyl)Phenyl]Methanone (CAS No. 898774-11-3)

(2-Methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone, with the CAS number 898774-11-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a methoxyphenyl group and a pyrrolidinylmethyl moiety. Its distinct architecture makes it a subject of interest for researchers exploring novel applications in medicinal chemistry and material science.

The compound's chemical structure is characterized by a central methanone (ketone) group bridging two aromatic rings. The presence of the pyrrolidine ring, a common motif in bioactive molecules, suggests potential interactions with biological targets. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter systems. This aligns with current trends in neuroscience research, where neuroactive compounds are increasingly sought after for their potential in addressing neurological disorders.

In the context of drug discovery, 898774-11-3 has been investigated for its pharmacokinetic properties, including solubility, stability, and bioavailability. These factors are critical for researchers designing next-generation pharmaceuticals. The compound's lipophilicity, influenced by the methoxy and pyrrolidinyl substituents, makes it a candidate for crossing the blood-brain barrier (BBB), a key consideration in CNS drug development. This property has sparked discussions in online forums and scientific communities, particularly among those exploring neurodegenerative disease treatments.

From a synthetic chemistry perspective, the preparation of (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone involves multi-step organic transformations, often employing Pd-catalyzed cross-coupling reactions or reductive amination protocols. These methods are frequently searched by chemists in academic and industrial settings, reflecting the growing demand for efficient synthetic routes to complex molecules. The compound's structural complexity also makes it a valuable intermediate in the synthesis of more elaborate pharmacophores.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of CAS 898774-11-3. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have become popular tools for predicting its biological activity. These approaches align with the broader shift toward in silico drug design, a topic frequently queried in scientific search engines. Researchers are particularly interested in how modifications to the pyrrolidinylmethyl or methoxyphenyl groups might enhance target selectivity.

The compound's potential extends beyond pharmaceuticals. In materials science, its aromatic and heterocyclic components have been explored for applications in organic electronics and photovoltaic materials. This interdisciplinary relevance has made 898774-11-3 a subject of interest in patent literature, with several filings highlighting its utility in functional materials. Such applications resonate with current trends in sustainable technology development.

Quality control and analytical characterization of (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone typically involve techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are essential for ensuring compound purity, a critical factor in both research and potential commercial applications. Discussions around analytical method validation for such compounds are prevalent in scientific communities, reflecting the importance of reproducibility in chemical research.

As research into CAS 898774-11-3 continues, its potential applications in precision medicine and targeted therapies are becoming increasingly apparent. The compound's versatility makes it a valuable asset in the toolkit of medicinal chemists and materials scientists alike. With ongoing studies exploring its structure-activity relationships and potential therapeutic benefits, (2-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone remains at the forefront of innovative chemical research.